2-[(2,5-dimethylbenzyl)sulfanyl]-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C18H20N2O2S2/c1-12-4-5-13(2)14(10-12)11-24-18-19-15-6-9-23-16(15)17(21)20(18)7-8-22-3/h4-6,9-10H,7-8,11H2,1-3H3
• InChI Key: AJIQXQBKIGTQCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC3=C(C(=O)N2CCOC)SC=C3
• Molecular Formula: C18H20N2O2S2
• Molecular Weight: 360.5 g/mol

Description

2-[(2,5-dimethylbenzyl)sulfanyl]-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H20N2O2S2 and its molecular weight is 360.49. The purity is usually 95%.
BenchChem offers high-quality 2-[(2,5-dimethylbenzyl)sulfanyl]-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(2,5-dimethylbenzyl)sulfanyl]-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Antifungal and Antimicrobial Applications

  Compounds structurally similar to the query chemical have been synthesized and evaluated for their antifungal and antimicrobial effects. For instance, derivatives of pyrimidin-amine have shown significant antifungal activity against Aspergillus species, highlighting the potential for developing new antifungal agents from this chemical class (N. N. Jafar et al., 2017).

• Anticancer Activity

  Research has also focused on the synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives for their antitumor activity. These compounds have demonstrated potent anticancer effects against various human cancer cell lines, suggesting their potential as therapeutic agents for cancer treatment (H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).

• Corrosion Inhibition

  In the realm of materials science, derivatives of pyridopyrimidinones, a related class of compounds, have been synthesized and shown to effectively inhibit the corrosion of carbon steel in acidic environments. This application is vital for extending the lifespan of metal structures and reducing economic losses due to corrosion (Y. Abdallah et al., 2018).

Solid-State Fluorescence and Computational Analysis

• Solid-State Fluorescence Properties: Another area of interest is the investigation of the solid-state fluorescence properties of novel benzo[4,5]thieno[3,2-d]pyrimidine derivatives. These studies contribute to the development of new fluorescent materials for various technological applications, including sensors and optical devices (Kenichirou Yokota et al., 2012).